Cas no 72682-77-0 (Suc-ala-ala-pro-ile-pna)

• Product name: Suc-ala-ala-pro-ile-pna
• CAS No: 72682-77-0
• MF: C₂₇H₃₈N₆O₉
• MW: 590.625426769257
• CID: 977441

Suc-ala-ala-pro-ile-pna Chemical and Physical Properties

Names and Identifiers

• suc-ala-ala-pro-ile-pna
• 4-((S)-1-((S)-1-((S)-2-((2S,3S)-3-methyl-1-(4-nitrophenylamino)-1-oxopentan-2-ylcarbamoyl)pyrrolidin-1-yl)-1-oxopropan-2-ylamino)-1-oxopropan-2-ylamino)-4-oxobutanoic acid
• Suc-ala-ala-pro-ile-pna

• Inchi： 1S/C27H38N6O9/c1-5-15(2)23(26(39)30-18-8-10-19(11-9-18)33(41)42)31-25(38)20-7-6-14-32(20)27(40)17(4)29-24(37)16(3)28-21(34)12-13-22(35)36/h8-11,15-17,20,23H,5-7,12-14H2,1-4H3,(H,28,34)(H,29,37)(H,30,39)(H,31,38)(H,35,36)/t15-,16-,17-,20-,23-/m0/s1
• InChI Key： NPMRWZCVKXKVKM-USAWPYOZSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](C)NC(CCC(=O)O)=O)=O)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)[C@@H](C)CC

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 1020
• Topological Polar Surface Area: 220
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Suc-ala-ala-pro-ile-pna

Professional Introduction to Compound with CAS No. 72682-77-0 and Product Name: Suc-ala-ala-pro-ile-pna

The compound with the CAS number 72682-77-0 and the product name Suc-ala-ala-pro-ile-pna represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a synthetic peptide, has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The sequence Suc-ala-ala-pro-ile-pna suggests a specific arrangement of amino acids, each playing a critical role in its biological activity and interaction with biological targets.

In recent years, there has been a surge in the development of peptide-based therapeutics due to their high specificity and efficacy. Peptides like Suc-ala-ala-pro-ile-pna are being explored for their potential in treating a wide range of diseases, including inflammatory disorders, cancer, and neurodegenerative conditions. The precise arrangement of amino acids in this peptide sequence contributes to its stability and bioavailability, making it an attractive candidate for further research and development.

One of the most compelling aspects of Suc-ala-ala-pro-ile-pna is its ability to interact with specific biological receptors and enzymes. This interaction can modulate various cellular processes, leading to therapeutic effects. For instance, studies have shown that peptides with similar structures can inhibit the activity of certain enzymes involved in inflammation, thereby reducing symptoms associated with inflammatory diseases. The presence of proline (pro) in the sequence is particularly noteworthy, as proline introduces a kink in the peptide chain, which can affect its conformation and binding affinity.

Recent research has also highlighted the importance of peptidomimetics in drug design. Peptidomimetics are molecules that mimic the structure and function of peptides but are often more stable and have improved pharmacokinetic properties. The compound Suc-ala-ala-pro-ile-pna could be a valuable starting point for developing new peptidomimetics that retain the therapeutic benefits of peptides while overcoming some of their limitations. This approach has shown promise in preclinical studies, where peptidomimetics have demonstrated efficacy in models of cancer and inflammation.

The synthesis of Suc-ala-ala-pro-ile-pna involves sophisticated chemical techniques that ensure the correct sequence and conformation of the peptide. Solid-phase peptide synthesis (SPPS) is a commonly used method for producing complex peptides like this one. SPPS allows for precise control over the order of amino acids, ensuring high yield and purity. Additionally, post-synthetic modifications can be employed to enhance the stability and bioactivity of the peptide.

Another area where Suc-ala-ala-pro-ile-pna shows promise is in the field of targeted drug delivery. Peptides can be engineered to specifically target certain cells or tissues, minimizing side effects and improving therapeutic outcomes. For example, researchers have developed peptides that target cancer cells by binding to specific receptors overexpressed on these cells. By linking Suc-ala-ala-pro-ile-pna to targeting ligands or nanoparticles, it may be possible to create highly effective delivery systems for drugs or diagnostic agents.

The regulatory landscape for peptide-based therapeutics is evolving rapidly. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the approval of peptide drugs. These guidelines emphasize the need for comprehensive characterization of peptides, including structural analysis, biological activity assays, and pharmacokinetic studies. The compound Suc-ala-ala-pro-ile-pna, with its well-defined structure and potential therapeutic applications, is well-positioned to meet these regulatory requirements.

In conclusion, the compound with CAS number 72682-77-0 and the product name Suc-ala-ala-pro-ile-pna represents a significant advancement in peptide-based therapeutics. Its unique structure and potential applications in treating various diseases make it a promising candidate for further research and development. As our understanding of peptides continues to grow, compounds like Suc-ala-ala-pro-ile-pna are likely to play an increasingly important role in modern medicine.